Cas no 265989-45-5 (4-Hydroxy Atorvastatin-d5 Hemicalcium Salt)

• Product Name: 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt
• CAS No: 265989-45-5
• MF: C₆₆H₆₈CaF₂N₄O₁₂
• MW: 1197.40216159821
• CID: 1071694
• PubChem ID: 15968539
• Update Time: 2025-10-31

4-Hydroxy Atorvastatin-d5 Hemicalcium Salt Chemical and Physical Properties

Names and Identifiers

• [2H5]-p-Hydroxyatorvastatin calcium salt
• 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt
• calcium,(3S,5S)-7-[2-(4-fluorophenyl)-4-[(4-hydroxyphenyl)carbamoyl]-3-(2,3,4,5,6-pentadeuteriophenyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• DI(4-HYDROXY ATORVASTATIN-D5) CALCIUM SALT
• di((?R,?R)-2-(4-Fluorophenyl)-?,?-dihydroxy-4-[[(4-hydroxyphenyl)amino]carbonyl]-5-(1-methylethyl)-3-(phenyl-d5)-1H-pyrrole-1-heptanoic Acid) Calcium Salt
• 265989-45-5
• para-Hydroxy Atorvastatin-d5 CalciuM Salt
• calcium;(3R,5R)-7-[2-(4-fluorophenyl)-4-[(4-hydroxyphenyl)carbamoyl]-3-(2,3,4,5,6-pentadeuteriophenyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate

• Inchi： 1S/2C33H35FN2O6.Ca/c2*1-20(2)31-30(33(42)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-26(38)18-27(39)19-28(40)41;/h2*3-15,20,26-27,37-39H,16-19H2,1-2H3,(H,35,42)(H,40,41);/q;;+2/p-2/t2*26-,27-;/m11./s1/i2*3D,4D,5D,6D,7D;
• InChI Key： PYIWEMFVBXVPDU-UOXTVLSDSA-L
• SMILES： [Ca+2].FC1C=CC(=CC=1)C1=C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C(C(NC2C=CC(=CC=2)O)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)[O-])O)O.FC1C=CC(=CC=1)C1=C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C(C(NC2C=CC(=CC=2)O)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)[O-])O)O

Computed Properties

• Exact Mass: 1196.5055383g/mol
• Monoisotopic Mass: 1196.5055383g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 85
• Rotatable Bond Count: 22
• Complexity: 848
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 270Ų

Experimental Properties

• Melting Point: 174-179°C
• Solubility: Methanol

4-Hydroxy Atorvastatin-d5 Hemicalcium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt

Introduction to 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt (CAS No. 265989-45-5)

The compound 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt, identified by the CAS registry number CAS No. 265989-45-5, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound is a derivative of atorvastatin, a well-known statin used for lowering cholesterol levels in the blood. The inclusion of the hydroxy group and the deuterated d5 designation signifies modifications aimed at enhancing the compound's stability, bioavailability, and utility in research and therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of isotopic labeling, such as deuterium incorporation, to improve drug performance. The d5 designation in 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt indicates that five hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification can lead to increased metabolic stability, reduced side effects, and potentially enhanced efficacy compared to the non-deuterated counterpart.

The hemicalcium salt form of this compound is particularly noteworthy as it enhances solubility and bioavailability, making it more suitable for pharmacological studies and potential clinical applications. Researchers have demonstrated that such salt forms can significantly improve the pharmacokinetic profile of drugs, ensuring better absorption and distribution within the body.

Recent studies have focused on the role of hydroxyl groups in modulating the activity of statins. The presence of a hydroxyl group at the fourth position in 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt may influence its binding affinity to target enzymes, such as HMG-CoA reductase, which is crucial for cholesterol biosynthesis. Enhanced binding affinity could lead to improved therapeutic outcomes with reduced dosages, thereby minimizing potential side effects.

The synthesis of CAS No. 265989-45-5 involves advanced chemical methodologies, including stereo-selective synthesis and isotopic substitution techniques. These methods ensure high purity and consistency in the final product, which is essential for both preclinical and clinical trials.

In terms of applications, 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt holds promise as a next-generation statin with improved pharmacokinetic properties. Preclinical studies have shown that this compound exhibits enhanced efficacy in lowering LDL cholesterol levels while maintaining safety profiles comparable to or better than existing statins.

The development of deuterated statins represents a strategic approach to overcoming limitations associated with traditional statin therapy, such as muscle-related side effects and variable patient responses due to genetic polymorphisms affecting drug metabolism.

In conclusion, CAS No. 265989-45-5, or 4-Hydroxy Atorvastatin-d5 Hemicalcium Salt, stands at the forefront of innovative drug development strategies aimed at improving cardiovascular health through enhanced statin therapy.